Cas no 2098064-73-2 (1-(2,2-difluorocyclopropyl)-N-methylmethanamine hydrochloride)

• Product Name: 1-(2,2-difluorocyclopropyl)-N-methylmethanamine hydrochloride
• CAS No: 2098064-73-2
• MF: C₅H₁₀ClF₂N
• MW: 157.589407444
• CID: 5726423
• PubChem ID: 121207532
• Update Time: 2025-05-19

1-(2,2-difluorocyclopropyl)-N-methylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-1223411
• 1-(2,2-difluorocyclopropyl)-N-methylmethanamine;hydrochloride
• 1-(2,2-difluorocyclopropyl)-N-methylmethanamine hydrochloride
• 2098064-73-2
• AKOS026746423
• 1-(2,2-DIFLUOROCYCLOPROPYL)-N-METHYLMETHANAMINE HCL
• F2147-3888
• 1-(2,2-difluorocyclopropyl)-N-methylmethanaminehydrochloride
• AT23763
• [(2,2-difluorocyclopropyl)methyl](methyl)amine hydrochloride

• Inchi： 1S/C5H9F2N.ClH/c1-8-3-4-2-5(4,6)7;/h4,8H,2-3H2,1H3;1H
• InChI Key： RXVPKNMOZTZBMV-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC1CNC)F

Computed Properties

• Exact Mass: 157.0469833g/mol
• Monoisotopic Mass: 157.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 92.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 1-(2,2-difluorocyclopropyl)-N-methylmethanamine hydrochloride

1-(2,2-Difluorocyclopropyl)-N-Methylmethanamine Hydrochloride: A Comprehensive Overview

1-(2,2-Difluorocyclopropyl)-N-Methylmethanamine Hydrochloride, also known by its CAS number 2098064-73-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of cyclopropane, a three-membered ring hydrocarbon, which is known for its unique chemical properties and reactivity. The presence of two fluorine atoms on the cyclopropane ring introduces additional electronic effects, making this compound particularly interesting for researchers exploring novel synthetic pathways and bioactive molecules.

The structure of 1-(2,2-Difluorocyclopropyl)-N-Methylmethanamine Hydrochloride consists of a cyclopropane ring substituted with two fluorine atoms at the 2-position. This substitution pattern creates a highly strained and reactive system, which is often exploited in organic synthesis to generate complex molecular architectures. The methyl group attached to the nitrogen atom further enhances the compound's stability and solubility properties, making it suitable for various applications in drug discovery and material science.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. For instance, researchers have utilized its unique reactivity to construct intricate ring systems and heterocycles, which are often found in natural products and pharmaceutical agents. The ability of 1-(2,2-Difluorocyclopropyl)-N-Methylmethanamine Hydrochloride to undergo [2+1] cycloaddition reactions with alkenes has been extensively explored, providing a straightforward route to fused bicyclic compounds with potential therapeutic applications.

In addition to its role in organic synthesis, this compound has also been investigated for its potential as a catalyst in asymmetric synthesis. The fluorinated cyclopropane moiety has been shown to induce high enantioselectivity in certain reactions, making it a valuable tool for the preparation of chiral compounds. This property is particularly advantageous in the pharmaceutical industry, where the synthesis of enantiomerically pure compounds is crucial for drug development.

The synthesis of 1-(2,2-Difluorocyclopropyl)-N-Methylmethanamine Hydrochloride involves a multi-step process that typically begins with the preparation of 1-amino-1-methylethane (methylamine) derivatives. Subsequent fluorination and cyclization steps are then employed to introduce the cyclopropane ring and its substituents. Recent advancements in fluorination techniques have significantly improved the efficiency and scalability of these processes, enabling researchers to produce larger quantities of the compound for further studies.

The physical properties of this compound are also worth noting. It exists as a white crystalline solid under standard conditions and exhibits good solubility in polar solvents such as water and methanol. Its melting point and boiling point are consistent with those of similar organic compounds, making it stable under typical laboratory conditions. These properties make it suitable for use in various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

In terms of safety considerations, while 1-(2,2-Difluorocyclopropyl)-N-Methylmethanamine Hydrochloride is not classified as a hazardous or regulated substance under current regulations, proper handling procedures should still be followed to ensure workplace safety. This includes wearing appropriate personal protective equipment (PPE) when handling large quantities or conducting experiments involving reactive intermediates.

The future prospects for this compound are promising, with ongoing research exploring its applications in drug delivery systems and nanotechnology. Its unique combination of reactivity and stability makes it an ideal candidate for developing novel materials with tailored properties. As advancements in synthetic chemistry continue to unfold, it is likely that new uses for this compound will emerge, further solidifying its importance in both academic and industrial settings.